Cas no 55512-05-5 (N-(3-Formylphenyl)methanesulfonamide)

N-(3-Formylphenyl)methanesulfonamide is a versatile intermediate in organic synthesis, characterized by the presence of both a formyl (–CHO) and a methanesulfonamide (–SO₂NHCH₃) group on a phenyl ring. This bifunctional structure enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, particularly in reactions involving nucleophilic substitutions or condensations. The compound’s high purity and stability under standard conditions make it a reliable choice for research and industrial applications. Its well-defined reactivity profile allows for selective modifications, facilitating the synthesis of complex molecules. Suitable for controlled reactions, it offers consistent performance in multi-step synthetic routes.
N-(3-Formylphenyl)methanesulfonamide structure
55512-05-5 structure
Product Name:N-(3-Formylphenyl)methanesulfonamide
CAS No:55512-05-5
MF:C8H9NO3S
MW:199.226960897446
MDL:MFCD03198179
CID:366822
PubChem ID:2794787
Update Time:2025-06-07

N-(3-Formylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Formylphenyl)methanesulfonamide
    • 3-(Methylsulfonamido)benzaldehyde
    • Methanesulfonamide,N-(3-formylphenyl)-
    • N-(3-FORMYLPHENYL)METHANESULPHONAMIDE
    • CBDSSTWZEANOCR-UHFFFAOYSA-N
    • AKOS003296781
    • FT-0727475
    • SCHEMBL243260
    • Methanesulfonamide, N-(3-formylphenyl)-
    • EN300-66984
    • SY003551
    • N-(3-formyl-phenyl)-methanesulfonamide
    • DTXSID10383412
    • PS-3709
    • n-(3-formylphenyl) methanesulfonamide
    • Z1065768476
    • N-(3-formylphenyl)methanesulfonamide, AldrichCPR
    • MFCD03198179
    • 55512-05-5
    • AC-3010
    • CS-0150124
    • ALBB-025099
    • STK149420
    • BBL002157
    • MDL： MFCD03198179
    • Inchi： 1S/C8H9NO3S/c1-13(11,12)9-8-4-2-3-7(5-8)6-10/h2-6,9H,1H3
    • InChI Key： CBDSSTWZEANOCR-UHFFFAOYSA-N
    • SMILES： S(C)(NC1C=CC=C(C=O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 199.03000
  • Monoisotopic Mass: 199.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Melting Point: 146 °C
  • Boiling Point: 348.6℃ at 760 mmHg
  • Flash Point: 164.6℃
  • PSA: 71.62000
  • LogP: 2.02440

N-(3-Formylphenyl)methanesulfonamide Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi

N-(3-Formylphenyl)methanesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-(3-Formylphenyl)methanesulfonamide Pricemore >>

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N-(3-Formylphenyl)methanesulfonamide Production Method

N-(3-Formylphenyl)methanesulfonamide Related Literature

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